1-(5-Chloro-2-methoxyphenyl)-3-((1-(2-hydroxyethoxy)cyclopentyl)methyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]urea
• InChI: InChI=1S/C16H23ClN2O4/c1-22-14-5-4-12(17)10-13(14)19-15(21)18-11-16(23-9-8-20)6-2-3-7-16/h4-5,10,20H,2-3,6-9,11H2,1H3,(H2,18,19,21)
• InChI Key: KILKZCZASIYFCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NCC2(CCCC2)OCCO
• Molecular Formula: C16H23ClN2O4
• Molecular Weight: 342.82 g/mol

Description

1-(5-Chloro-2-methoxyphenyl)-3-((1-(2-hydroxyethoxy)cyclopentyl)methyl)urea, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies as a potential therapeutic agent for various B-cell malignancies.

Scientific Research Applications

Photodegradation and Hydrolysis of Substituted Urea Pesticides

Investigation of Photodegradation and Hydrolysis : A study focused on substituted urea herbicides and organophosphorous insecticides, exploring their behavior under various pH conditions and light exposure. It was found that substituted ureas did not hydrolyze under all tested pH values and exhibited slow photodegradation at acidic pH. The presence of nitrates slightly enhanced the photodegradation of these compounds, suggesting environmental stability and degradation factors that could be relevant for similar compounds (Gatidou & Iatrou, 2011).

Synthesis and Evaluation of Urea Derivatives

Synthesis of Urea Derivatives as Inhibitors : Another study synthesized urea derivatives to evaluate their potency as inhibitors for specific enzymes or receptors. These derivatives demonstrated significant biological activity without apparent cytotoxicity, highlighting the potential for therapeutic applications of urea derivatives in medical and pharmaceutical research (Lin & Liu, 1985).

Antimicrobial Properties

Antimicrobial Evaluation of Novel Urea Derivatives : Novel urea derivatives were synthesized and their antimicrobial properties were evaluated, indicating the potential use of such compounds in developing new antimicrobial agents (Rani et al., 2014).

Corrosion Inhibition

Corrosion Inhibition by Urea Derivatives : A study investigated the inhibition effect of specific urea derivatives on mild steel corrosion in acidic solutions. The findings suggest the application of urea derivatives as corrosion inhibitors, which could be relevant for industrial applications to protect metals from acidic corrosion (Bahrami & Hosseini, 2012).